Cas no 1354015-07-8 ([(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester)

• Product Name: [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester
• CAS No: 1354015-07-8
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 2159643
• Update Time: 2025-10-28

[(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(R)-1-(2-amino-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester
• (R)-Benzyl (1-(2-aminoacetyl)piperidin-3-yl)(isopropyl)carbamate
• AM96472
• [(R)-1-(2-Aminoacetyl)piperidin-3-yl]isopropylcarbamic acid benzyl ester
• [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester

• Inchi： 1S/C18H27N3O3/c1-14(2)21(16-9-6-10-20(12-16)17(22)11-19)18(23)24-13-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13,19H2,1-2H3/t16-/m1/s1
• InChI Key： WLFVBOYDDVNHIO-MRXNPFEDSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C(C)C)[C@H]1CN(C(CN)=O)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 422
• Topological Polar Surface Area: 75.9

Additional information on [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester

[(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester: A Comprehensive Overview

The compound with CAS No. 135401-07-8, known as [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

At its core, this molecule consists of a piperidine ring, a six-membered cyclic amine, which is a common structural motif in many bioactive compounds. The piperidine ring is substituted at the 3-position with an isopropyl group and at the 1-position with a 2-amino-acetyl group. Additionally, the molecule contains a benzyl ester group, which plays a crucial role in modulating its pharmacokinetic properties. These structural elements collectively contribute to the compound's ability to interact with various biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The piperidine ring and its substituents are believed to enhance the molecule's ability to cross the blood-brain barrier (BBB), a critical factor for drugs targeting central nervous system (CNS) disorders. Furthermore, the presence of the 2-amino-acetyl group may confer neuroprotective properties by modulating key pathways involved in neuronal survival and function.

Another area of interest is the compound's role in pain management. The isopropyl group and benzyl ester group may influence the molecule's lipophilicity and stability, respectively, which are essential for its efficacy as a analgesic agent. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and analgesic activities, suggesting its potential as a novel therapeutic agent for chronic pain conditions.

The synthesis of [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester involves a multi-step process that requires precise control over stereochemistry to ensure the correct configuration at the chiral center (R configuration). This is critical for maintaining the compound's bioactivity, as stereochemistry often plays a decisive role in molecular interactions with biological targets.

In terms of pharmacokinetics, the benzyl ester group enhances the compound's solubility and absorption profile, making it suitable for oral administration. However, further studies are needed to fully characterize its pharmacokinetic properties in vivo and assess its suitability for clinical use.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). The results suggest that the compound has high affinity for certain targets, which could be exploited for therapeutic interventions.

In conclusion, [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester (CAS No. 135401-07-8) represents a promising candidate in drug discovery due to its unique structure and diverse biological activities. Ongoing research continues to uncover new insights into its potential applications, particularly in the treatment of neurodegenerative diseases and pain management. As our understanding of this compound deepens, it holds great promise for advancing therapeutic options in these areas.